Cas no 306935-38-6 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-)
306935-38-6 structure
Product Name:3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
CAS No:306935-38-6
MF:C12H10N4S
MW:242.299600124359
CID:300101
PubChem ID:2736951
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
- 4-Methyl-5-quinolin-6-yl-4H-[1,2,4]triazole-3-thiol
- 4-Methyl-5-(6-quinolinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- SCHEMBL5105688
- 306935-38-6
- HMS556M09
- 4-Methyl-5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol
- IFCXDXLPFAHKJP-UHFFFAOYSA-N
- 4-METHYL-5-QUINOLIN-6-YL-4H-1,2,4-TRIAZOLE-3-THIOL
- Maybridge1_005377
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- Inchi: 1S/C12H10N4S/c1-16-11(14-15-12(16)17)9-4-5-10-8(7-9)3-2-6-13-10/h2-7H,1H3,(H,15,17)
- InChI Key: IFCXDXLPFAHKJP-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC3C(=CC=CN=3)C=2)N1C
Computed Properties
- Exact Mass: 242.06261751g/mol
- Monoisotopic Mass: 242.06261751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.6Ų
3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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